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The table below summarizes the fundamental physicochemical properties of HEPPS that are critical for its

application in biological systems.

Property Value / Range Conditions / Notes

Molecular Weight 252.33 g/mol -

CAS Registry
Number

16052-06-5 -

pKa 8.0 [1] At 25°C

Useful pH Range 7.3 - 8.7 [1] [2] [3] -

Water Solubility ~233.33 mg/mL (924.70 mM) [3] Often reported as soluble to at least 1 M at

20°C [1] [2].

Melting Point 237 - 239 °C [2] [4] -

Storage Sealed in dry, at Room
Temperature [2]

-

Standard Protocol for Preparing HEPPS Buffer
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This is a general method for preparing 1 liter of a 1 M HEPPS buffer solution. You can scale the volumes

accordingly.

| Step | Instruction | Notes | | :--- | :--- | :--- | | 1. Calculate & Weigh | Calculate the mass of HEPPS needed.

For 1 L of 1 M solution: 1 mol/L × 252.33 g/mol = 252.33 grams. Weigh this amount. | Purity should be

≥98% for research use [1]. | | 2. Initial Dissolution | Add the powder to approximately 800 mL of deionized

water in a suitable beaker or volumetric container [5]. Stir to dissolve. | | 3. Adjust pH | The solution is

acidic upon dissolution (pH 5.0-6.5 for a 0.1M solution) [2]. Adjust to your desired pH (within 7.3-8.7) using

a strong base like 10 N NaOH [5]. | | 4. Final Volume | Transfer the solution to a 1 L volumetric flask. Bring

the final volume to 1.0 liter with deionized water. | | 5. Sterilization & Storage | Filter sterilize the solution

using a 0.22 μm filter. Store sealed at room temperature. | Avoid autoclaving if possible to maintain stability. |

HEPPS in Biological Research: Mechanisms and
Applications

HEPPS is a zwitterionic Good's buffer known for its stability and minimal interference with biological

processes [1] [4]. Its primary mechanism is maintaining a stable pH environment, which is crucial for

enzymatic activity, protein stability, and cell viability [1] [2].

Key applications include:

Cell Culture: Maintaining a consistent pH in culture media, especially where CO₂ changes are a

concern [1].
Biochemical Assays: Used in enzyme kinetics studies, nucleic acid purification, PCR, and protein

analysis by SDS-PAGE [1] [2].
Protein Purification: Employed in chromatography (e.g., ion exchange) to maintain protein stability

[4].
Neuroscience Research: HEPPS has been found to bind to amyloid-β aggregates, converting them

into monomers, thereby reducing oligomer and plaque formation. This has shown promise in rescuing
cognitive deficits in mouse models of Alzheimer's disease, as it is orally active and can cross the

blood-brain barrier [3].

Experimental Workflow for Buffer Preparation and Use
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The following diagram outlines the logical workflow for preparing and applying a HEPPS buffer in a typical

biological experiment.

Start: Plan Experiment

Weigh HEPPS powder
(252.33 g for 1L of 1M)

Dissolve in ~800 mL
DI Water

Adjust pH with
10N NaOH

Bring to Final Volume
(1.0 L)

Sterilize (0.22 µm filter)

Use in Application:
- Cell Culture

- Enzyme Assays
- Protein Work

Store at Room Temp
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Technical Notes and Safety

Purity and Selection: For sensitive cell culture work, select a "BioPerformance Certified" or "cell

culture tested" grade with purity ≥99.5% to ensure consistency and minimize contaminants [2].
Safety: HEPPS is generally not classified as highly hazardous but should be handled with care. It

may cause skin, eye irritation, and respiratory discomfort. Refer to the Safety Data Sheet (SDS) for
detailed handling instructions [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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